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Abstract

Amidoflumet, a trifluoromethanesulfonanilide miticide developed by Sumitomo Chemical, is a
potent agent against various house dust mites. Registered in Japan in 2004, this compound,
with the CAS number 84466-05-7, exhibits high lethal efficacy, particularly against predatory
cheyletid mites which are often injurious to humans. While its precise mechanism of action
remains to be elucidated, its rapid activity and favorable safety profile in mammals make it a
significant compound in the field of environmental health. This technical guide provides a
comprehensive overview of the physicochemical properties, synthesis, biological activity, and
toxicological profile of Amidoflumet, based on available scientific literature.

Physicochemical Properties

Amidoflumet is a pale yellow to white crystalline powder. It is characterized by its poor
solubility in water and good solubility in polar organic solvents. The compound's properties are
summarized in the table below.
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Property Value Reference
Molecular Formula CoH7CIF3NO4S
Molecular Weight 317.67 g/mol
Pale yellow to white crystalline
Appearance
powder
Melting Point 81-85°C

Vapor Pressure

1.51 x 101 Pa (Gas saturation
method)

pKa (Acid Dissociation

Constant)

~3.8

Octanol-Water Partition
Coefficient (LogP)

4.13 (pH 1, 24°C)

2.13 (pH 5, 24°C)

-0.28 (pH 9, 24°C)

Solubility

Water: Poorly soluble

Polar Solvents (N,N-
dimethylformamide,

acetonitrile, methanol): Easily

dissolved
N Stable for 36 months at 25°C
Stability ) o
and 60% relative humidity.
Synthesis

The synthesis of Amidoflumet involves the reaction of methyl 2-amino-5-chlorobenzoate with

trifluoromethanesulfonic anhydride in the presence of triethylamine in a chloroform solvent at

room temperature.
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Synthesis of Amidoflumet.

Experimental Protocol: General Synthesis

While a detailed, step-by-step protocol for laboratory replication is not publicly available, the
general synthesis method is described as follows:

o Starting Material: The synthesis begins with methyl 2-amino-5-chlorobenzoate.
e Reaction: This starting material is reacted with trifluoromethanesulfonic anhydride.

e Solvent and Base: The reaction is carried out in chloroform as the solvent, with triethylamine
serving as a base.

» Conditions: The reaction proceeds at room temperature.

Biological Activity and Mechanism of Action
Miticidal Efficacy

Amidoflumet demonstrates high lethal activity against a broad spectrum of house dust mites,
including the American house dust mite (Dermatophagoides farinae), mold mites (Tyrophagus
putrescentiae), and notably, predatory cheyletid mites (Chelacaropsis moorei), which have

been historically difficult to control. The compound is fast-acting, causing cessation of all mite
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activity within minutes of exposure. Furthermore, it exhibits no repellency, which is a desirable
characteristic for a miticide.

Mite Species Efficacy Reference
Dermatophagoides farinae High lethal activity
Tyrophagus putrescentiae High lethal activity
Chelacaropsis moorei High lethal efficacy

Mechanism of Action

The precise molecular mechanism of action for Amidoflumet is currently unknown. It is
classified as a trifluoromethanesulfonanilide insecticide with an unconfirmed mode of action.

General Pharmacological Effects in Mammals

In studies involving rats, guinea pigs, rabbits, and dogs, Amidoflumet was observed to induce
several general pharmacological effects. These include decreases in spontaneous movement,
muscle tone, and contact avoidance. Effects on the central nervous system included decreased
motor activity, prolonged sleeping time, and hypothermia. It is important to note that these
observations in mammals do not elucidate the miticidal mechanism of action but are relevant
for the overall toxicological profile.

Experimental Protocols for Efficacy Testing

The efficacy of Amidoflumet against house dust mites has been evaluated using several
methods. While highly detailed protocols are proprietary, the general methodologies are
described below.

Filter Paper Contact Method

This method is utilized to assess the direct contact toxicity and speed of action of
Amidoflumet.
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Workflow for the Filter Paper Contact Method.

Sheet Preparation Method

This method simulates a practical use case where the miticide is applied to a sheet placed

under carpets or tatami mats.

Preparation: A sheet of kraft paper is treated with a specific concentration of Amidoflumet.
Setup: The treated sheet is placed under a piece of carpet.
Introduction of Mites: American house dust mites are released onto the carpet.

Evaluation: The change in the mite population is monitored over several weeks to determine
the inhibitory rate of reproduction. For example, a treatment of 500 mg of Amidoflumet per
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square meter resulted in a 98.5% inhibitory rate of reproduction after one week and 100%
after three and six weeks.

Toxicology and Safety Profile

Amidoflumet exhibits a favorable safety profile in mammals.

Endpoint Result Species Reference
Acute Oral Toxicity > 500 mg/kg to < Rat
a
(LDso) 2,000 mg/kg
Acute Dermal Toxicity
> 2000 mg/kg Rat
(LDso)
Acute Inhalation
. > 5440 mg/m3 Rat
Toxicity (LCso)
Skin Irritation Slightly irritating Rabbit
Eye Irritation Slightly irritating Rabbit
Skin Sensitization No potential Guinea pig
Salmonella

Genotoxicity (Ames ] ] )
typhimurium, E. coli,
test, Chromosomal _ .
) Negative Chinese hamster lung
aberration test,
) cells, Mouse bone
Micronucleus test)

marrow

Fish Toxicity (LCso, 48 Carp (Cyprinus
6.0 mg/L )

hours) carpio)

In subacute and chronic toxicity studies in animals, effects were observed on the liver, water
and electrolyte metabolism, bone marrow, and red blood cells. These effects were found to be
reversible upon cessation of treatment.

Conclusion
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Amidoflumet is a highly effective and fast-acting miticide with a particular advantage in
controlling notoriously resilient cheyletid mites. Its physicochemical properties are well-
characterized, and it demonstrates good stability. While its exact mechanism of action remains
an area for future research, its toxicological profile indicates a good safety margin for
mammals. The information presented in this technical guide provides a solid foundation for
researchers and scientists working with or developing related compounds. Further investigation
into its molecular target in mites could open new avenues for the development of novel and
selective acaricides.

 To cite this document: BenchChem. [Amidoflumet (CAS No. 84466-05-7): A Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1277874#amidoflumet-cas-number-84466-05-7-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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